Cas no 70138-31-7 (3,3,3-Trimethoxypropanenitrile)

• Product Name: 3,3,3-Trimethoxypropanenitrile
• CAS No: 70138-31-7
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD16619195
• CID: 573053
• PubChem ID: 144381
• Update Time: 2025-04-19

3,3,3-Trimethoxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3,3,3-trimethoxy-
• 3,3,3-Trimethoxypropanenitrile
• 3,3,3-Trimethoxyprop
• Crenolanib (CP-868596)
• 2-cyano-1,1,1-trimethoxyethane
• 3,3,3-Trimethoxypropionitrile
• Cyanoessigsaeure-orthomethylester
• cyano-orthoacetic acid trimethyl ester
• Cyan-orthoessigsaeure-trimethylester
• Propanenitrile,3,3,3-trimethoxy
• trimethyl orthoester of cyanoacetic acid
• FT-0718281
• SCHEMBL2223922
• SY257806
• CS-0246900
• EN300-345970
• IPJDXQYLAATRJK-UHFFFAOYSA-N
• 70138-31-7
• MFCD16619195
• AKOS022341753
• Q63408912
• DTXSID70220415
• DTXCID70142906
• DB-074263
• G54794

• MDL： MFCD16619195
• Inchi： 1S/C6H11NO3/c1-8-6(9-2,10-3)4-5-7/h4H2,1-3H3
• InChI Key： IPJDXQYLAATRJK-UHFFFAOYSA-N
• SMILES： O(C)C(CC#N)(OC)OC

Computed Properties

• Exact Mass: 145.07400
• Monoisotopic Mass: 145.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.036
• Boiling Point: 227°C at 760 mmHg
• Flash Point: 91.2°C
• Refractive Index: 1.413
• PSA: 51.48000
• LogP: 0.49308

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ortho esters